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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B041491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and disposal of Chloromethyl
pivalate (POM-Cl) waste. Adherence to these guidelines is critical to ensure personnel safety

and environmental compliance.

Frequently Asked Questions (FAQs)
???+ question "What is Chloromethyl pivalate and what are its primary hazards?"

???+ question "What is the recommended method for disposing of Chloromethyl pivalate
waste?"

???+ question "What materials are incompatible with Chloromethyl pivalate?"

???+ question "How should I dispose of empty Chloromethyl pivalate containers?"

???+ question "What should I do in case of a small spill?"

Data Presentation
Table 1: Summary of Chloromethyl Pivalate Hazards
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Property Description Citations

CAS Number 18997-19-8 [1]

Molecular Formula C6H11ClO2 [1]

Appearance Clear, colorless liquid [1][2]

Primary Hazards

Flammable liquid (Category 3),

Corrosive (Causes severe skin

and eye burns), Lachrymator

[1]

Flash Point 40 °C (104 °F) [3]

Decomposition

Thermal decomposition can

produce irritating gases and

vapors, including carbon

monoxide, carbon dioxide, and

hydrogen chloride gas.

[1][4][3]

Table 2: Chemical Incompatibility
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Incompatible
Material Class

Specific Examples Potential Hazard Citations

Strong Oxidizing

Agents

Peroxides, Nitrates,

Perchlorates

Fire and explosion

risk.
[1][3]

Strong Acids
Sulfuric Acid,

Hydrochloric Acid

Vigorous reaction,

release of heat and

toxic fumes.

[1][3]

Strong Bases
Sodium Hydroxide,

Potassium Hydroxide

Vigorous reaction,

release of heat.
[1][3]

Strong Reducing

Agents

Hydrides, Alkali

Metals

Exothermic and

potentially violent

reactions.

[1][3]

Moisture/Water Humid air, water

Hydrolysis can occur,

potentially producing

other hazardous by-

products.

[5][6]

Troubleshooting Guide for Disposal
Problem: My waste disposal provider requires pre-treatment or neutralization of waste. Can I

neutralize Chloromethyl pivalate?

Solution: No, you should not attempt to neutralize Chloromethyl pivalate waste in the lab. It is

incompatible with strong acids and bases, and any attempt at neutralization can cause a

vigorous, exothermic reaction, releasing toxic hydrogen chloride gas.[1][4][3] The standard and

required disposal method is high-temperature incineration by a licensed facility that can handle

flammable and corrosive liquids.[5][7] You must communicate the chemical's properties and

hazards accurately to your disposal provider.

Problem: I have a solution of Chloromethyl pivalate mixed with other solvents. How does this

impact disposal?

Solution: The entire mixture must be treated as hazardous waste. You must declare all

components of the waste stream to your disposal company. The flammability and corrosivity of
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Chloromethyl pivalate will likely dictate the disposal protocol for the mixture. Do not mix

Chloromethyl pivalate waste with incompatible materials (see Table 2) in the same waste

container.[1][3]

Problem: I've noticed pressure buildup in the waste container during storage. What should I

do?

Solution: Pressure buildup can be a sign of a chemical reaction or decomposition, possibly due

to contamination with incompatible substances like moisture.[5] Store the container in a cool,

well-ventilated area, away from ignition sources.[3] If you can do so safely, periodically vent the

container in a chemical fume hood. Ensure you are using a container designed for flammable

and potentially corrosive waste. Inform your environmental health and safety office

immediately.

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup Procedure
Objective: To safely clean and contain a small spill (less than 100 mL) of Chloromethyl
pivalate.

Materials:

Personal Protective Equipment (PPE): Chemical safety goggles, face shield, chemical-

resistant gloves (e.g., nitrile), lab coat, and appropriate respiratory protection.[8]

Inert, non-combustible absorbent material (e.g., vermiculite, sand, cat litter).[3][9]

Spark-proof tools (e.g., plastic scoop or dustpan).[3]

A designated, sealable hazardous waste container, properly labeled.[1]

Decontamination solution (e.g., mild soap and water).[10]

Methodology:

Alert & Evacuate: Immediately alert personnel in the area. Evacuate non-essential

personnel.[10]
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Ventilate & Isolate: Work in a well-ventilated area or fume hood. Remove all sources of

ignition (e.g., turn off hot plates, unplug equipment).[3]

Don PPE: Put on all required personal protective equipment.

Contain Spill: Create a dike around the spill's outer edges using the absorbent material to

prevent it from spreading.[9]

Absorb Spill: Gently cover the spill with the inert absorbent material, working from the

outside edges toward the center.[9] Ensure all the liquid is absorbed.

Collect Residue: Using spark-proof tools, carefully scoop the absorbed material into the

designated hazardous waste container.[3]

Seal & Label: Securely seal the container and attach a hazardous waste label with all

required information.

Decontaminate: Clean the spill area and any contaminated equipment with a mild detergent

solution, followed by water.[10] Place all cleaning materials (e.g., paper towels, contaminated

gloves) into the waste container.

Dispose: Arrange for the disposal of the waste container through your institution's

environmental health and safety department or a licensed waste contractor.[11]

Protocol 2: Waste Segregation and Collection for
Disposal
Objective: To properly collect and store Chloromethyl pivalate waste pending disposal.

Materials:

A designated and compatible hazardous waste container (e.g., glass or other approved

container for flammable, corrosive liquids).

Hazardous waste labels.

Secondary containment bin.
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Methodology:

Dedicate Container: Use a dedicated waste container specifically for Chloromethyl pivalate
and compatible waste streams.

Avoid Mixing:DO NOT mix Chloromethyl pivalate waste with incompatible chemicals as

listed in Table 2.[1][3]

Labeling: Immediately label the waste container with "Hazardous Waste," "Chloromethyl
pivalate," and other required information as per your local regulations.

Secure Closure: Keep the container tightly closed when not in use.[8]

Safe Storage: Store the sealed waste container in a designated satellite accumulation area

that is cool, dry, and well-ventilated.[3] The storage area should be designated for flammable

and corrosive materials and should be away from heat and ignition sources.[1]

Use Secondary Containment: Place the waste container inside a larger, chemically resistant

secondary containment bin to catch any potential leaks.

Arrange Pickup: Once the container is full or reaches your institution's storage time limit,

contact your environmental health and safety office to arrange for pickup and final disposal.

Visualizations
Logical Workflow for Waste Disposal
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Logical Workflow for Chloromethyl Pivalate Waste Disposal

Waste Generation
(e.g., reaction quench, rinsate)

Segregate in Labeled,
Compatible Container

Store in Designated Flammable/
Corrosive Storage Area

Contact Licensed
Disposal Facility

Provide SDS & Waste Profile

Arrange for Pickup/Transport

Final Disposal:
High-Temperature Incineration

with Afterburner & Scrubber

Click to download full resolution via product page

Caption: Workflow for proper disposal of Chloromethyl pivalate waste.
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Spill Response Decision Tree

Spill Response Decision Tree
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Caption: Decision tree for responding to a Chloromethyl pivalate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

